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Compound of Interest

Compound Name: Titanium tetra(tridecan-1-olate)

CAS No.: 71965-16-7

Cat. No.: B13775524

Get Quote

Technical Assessment: Titanium(IV) Tridecoxide
Advanced Precursor for Controlled Sol-Gel Applications
Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
Titanium(IV) tridecoxide is a coordination complex consisting of a central titanium atom

coordinated to four tridecyl alkoxide ligands. Its primary utility in drug development and

materials science lies in its steric bulk and hydrophobicity, which significantly retard hydrolysis

rates compared to lower alkoxides, allowing for precise control over particle nucleation and

coating uniformity.
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Parameter Data / Specification

IUPAC Name Titanium(IV) tetratridecan-1-olate

Common Name Titanium Tridecoxide; Tetra-tridecyl Titanate

CAS Number Not Listed (Custom Synthesis Category)

Molecular Formula

Molecular Weight ~845.3 g/mol

Physical State
Viscous waxy solid or semi-solid paste

(Predicted)

Solubility
Soluble in non-polar solvents (Hexane, Toluene,

Chloroform); Reacts with alcohols.[1][2][3]

Hydrolysis Rate Slow (Sterically hindered)

Structural Visualization
The molecule adopts a tetrahedral geometry around the Ti(IV) center. The long

alkyl chains provide a hydrophobic shell, shielding the electropositive titanium core from
nucleophilic attack (e.g., by water).
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Caption: Tetrahedral coordination of Titanium(IV) tridecoxide showing steric shielding by long

alkyl chains.

Synthesis Protocol (Alcoholysis)
Since Titanium(IV) tridecoxide is not a catalog item, it is synthesized via alcohol interchange

(transesterification). This method is preferred over the chloride route (

) to avoid chloride contamination in drug delivery systems.

Reaction Mechanism
Experimental Workflow

Reagents:

Titanium(IV) Isopropoxide (TTIP) [CAS: 546-68-9] (99.9% purity).

1-Tridecanol [CAS: 112-70-9] (Anhydrous).

Solvent: Anhydrous Toluene or Benzene (azeotropic removal agent).
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Apparatus:

3-neck round bottom flask, Dean-Stark trap (or fractionation column), Nitrogen

atmosphere.

Procedure:

Charge: Add 1.0 eq of TTIP and 4.05 eq (slight excess) of 1-Tridecanol to the flask under

.

Solvation: Dissolve in anhydrous toluene.

Reaction: Heat to reflux (

). The reaction is driven to the right by the removal of the more volatile byproduct,
Isopropanol (bp

).

Purification: Once the theoretical amount of Isopropanol is collected, strip the solvent and

excess tridecanol under high vacuum (

Torr) at elevated temperature.

Validation: Verify completion via

-NMR (disappearance of septet signal for isopropyl group).
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Caption: Synthesis workflow via transesterification driven by azeotropic distillation.

Predicted Safety Data Sheet (SDS)
Hazard Classification: Derived from the properties of Titanium alkoxides and 1-Tridecanol.

Signal Word:WARNING

Hazard Identification (GHS)
H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]
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H410: Very toxic to aquatic life with long-lasting effects (Due to Tridecanol release).

EUH014: Reacts violently with water (Hydrolysis releases heat and alcohol).

Composition / Information on Ingredients
Component CAS No. Concentration Hazard

Titanium(IV)

Tridecoxide
Unassigned >95% Skin Irrit. 2; Eye Irrit. 2

1-Tridecanol

(Residual)
112-70-9 <5% Aquatic Acute 1

First Aid Measures
Inhalation: Move to fresh air. If hydrolysis occurs in lungs (due to moisture), titanium dioxide

dust and tridecanol vapor may cause irritation.

Skin Contact: Wash immediately with soap and water. Note: The compound hydrolyzes on

skin moisture to deposit

and release tridecanol (a mild irritant).

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses. Consult a

physician.

Fire-Fighting Measures
Extinguishing Media: Dry chemical powder,

, or dry sand. DO NOT USE WATER (causes hydrolysis and potential scattering of material).

Specific Hazards: Combustion produces Titanium Dioxide (

) dust and Carbon Monoxide.

Handling and Storage
Handling: Handle under inert atmosphere (Nitrogen/Argon). Avoid contact with moisture.[5]
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Storage: Store in tightly closed containers. Shelf life is limited by moisture ingress.

Critical Applications in Drug Development
Controlled Release Matrix Synthesis
Titanium tridecoxide is utilized when slow hydrolysis is critical. In the sol-gel encapsulation of

active pharmaceutical ingredients (APIs), rapid hydrolysis (typical of Ti-Ethoxide) leads to

inhomogeneity and "burst release" effects.

Mechanism: The bulky

chains sterically hinder water approach, slowing the formation of the

network. This allows the API to distribute uniformly within the forming matrix.

Surface Modification of Nanocarriers
Used to functionalize the surface of silica or lipid nanoparticles. The long alkyl chains render

the surface highly hydrophobic, improving the loading efficiency of lipophilic drugs.
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Caption: Controlled hydrolysis pathway yielding TiO2 matrix and Tridecanol byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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